Cas no 1805701-14-7 (3-Fluoro-2-hydroxyphenylhydrazine)

• Product Name: 3-Fluoro-2-hydroxyphenylhydrazine
• CAS No: 1805701-14-7
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 4934459
• PubChem ID: 131212845
• Update Time: 2025-05-25

3-Fluoro-2-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-hydroxyphenylhydrazine

• Inchi： 1S/C6H7FN2O/c7-4-2-1-3-5(9-8)6(4)10/h1-3,9-10H,8H2
• InChI Key： KTXWGWSSXHUDCE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.5
• Topological Polar Surface Area: 58.3

Additional information on 3-Fluoro-2-hydroxyphenylhydrazine

3-Fluoro-2-hydroxyphenylhydrazine (CAS No. 1805701-14-7)

3-Fluoro-2-hydroxyphenylhydrazine is a chemical compound with the CAS registry number 1805701-14-7. This compound belongs to the class of phenylhydrazines, which are derivatives of hydrazine (NH₂NH₂) substituted with a phenyl group. The presence of a fluoro group at the 3-position and a hydroxyl group at the 2-position on the aromatic ring imparts unique chemical and physical properties to this compound, making it an interesting subject of study in various fields of chemistry.

The molecular formula of 3-fluoro-2-hydroxyphenylhydrazine is C₆H₇FN₃O, and its molecular weight is approximately 169.16 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point of around 150°C. Its solubility in water is moderate, and it exhibits limited solubility in organic solvents such as ethanol and methanol. These physical properties make it suitable for various synthetic applications in organic chemistry.

One of the key areas of research involving 3-fluoro-2-hydroxyphenylhydrazine is its role as an intermediate in the synthesis of biologically active compounds. Recent studies have explored its use in the development of novel pharmaceutical agents, particularly in the field of oncology. For instance, researchers have investigated its potential as a precursor for designing anticancer drugs targeting specific protein kinases. The hydroxyl group at the 2-position plays a critical role in forming hydrogen bonds, which are essential for drug-receptor interactions.

Another significant application of 3-fluoro-2-hydroxyphenylhydrazine lies in its use as a reducing agent in organic synthesis. Its ability to act as a mild reductant has been exploited in the synthesis of complex molecules, including natural product analogs and heterocyclic compounds. Recent advancements have demonstrated its effectiveness in synthesizing bioactive compounds with intricate ring systems, which are challenging to achieve through conventional methods.

The synthesis of 3-fluoro-2-hydroxyphenylhydrazine typically involves nucleophilic substitution reactions or condensation processes. One common method involves the reaction of o-fluorophenol with hydrazine hydrate under alkaline conditions, followed by subsequent purification steps to isolate the desired product. Researchers have also explored alternative synthetic routes to improve yield and purity, including microwave-assisted synthesis and catalytic methods.

In terms of spectroscopic characterization, 3-fluoro-2-hydroxyphenylhydrazine exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated aromatic system and hydrazone functionality. Its NMR spectra reveal characteristic signals for the aromatic protons and hydrazone nitrogen atoms, providing valuable insights into its molecular structure and dynamic behavior.

Recent studies have also focused on the environmental impact and degradation pathways of 3-fluoro-2-hydroxyphenylhydrazine. Researchers have investigated its biodegradability under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. These studies are crucial for assessing the environmental safety of this compound when used in industrial or pharmaceutical applications.

In conclusion, 3-fluoro-2-hydroxyphenylhydrazine (CAS No. 1805701-14-7) is a versatile compound with promising applications in organic synthesis, pharmaceutical chemistry, and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various disciplines.